Cas no 2229533-29-1 (2-1-(2-aminopropan-2-yl)cyclopropyl-5-bromophenol)

• Product Name: 2-1-(2-aminopropan-2-yl)cyclopropyl-5-bromophenol
• CAS No: 2229533-29-1
• MF: C₁₂H₁₆BrNO
• MW: 270.165542602539
• CID: 5926463
• PubChem ID: 165709652
• Update Time: 2025-05-30

2-1-(2-aminopropan-2-yl)cyclopropyl-5-bromophenol Chemical and Physical Properties

Names and Identifiers

• 2-1-(2-aminopropan-2-yl)cyclopropyl-5-bromophenol
• 2-[1-(2-aminopropan-2-yl)cyclopropyl]-5-bromophenol
• 2229533-29-1
• EN300-1907767

• Inchi： 1S/C12H16BrNO/c1-11(2,14)12(5-6-12)9-4-3-8(13)7-10(9)15/h3-4,7,15H,5-6,14H2,1-2H3
• InChI Key： KYCNZFVSPSBKCQ-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)O)C1(C(C)(C)N)CC1

Computed Properties

• Exact Mass: 269.04153g/mol
• Monoisotopic Mass: 269.04153g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.2Ų

Additional information on 2-1-(2-aminopropan-2-yl)cyclopropyl-5-bromophenol

Compound 2229533-29-1: 2-(1-(2-Aminopropan-2-yl)cyclopropyl)-5-bromophenol

Compound 2229533-29-1, also known as 2-(1-(2-Aminopropan-2-yl)cyclopropyl)-5-bromophenol, is a complex organic compound with a unique structure that has garnered attention in various fields of research. This compound consists of a phenol ring substituted with a bromine atom at the 5-position and a cyclopropyl group at the 2-position. The cyclopropyl group is further substituted with a 1-(2-amino-propan-2-yl) moiety, which adds complexity to its structure and potential functionality.

The synthesis of this compound involves multi-step organic reactions, including nucleophilic substitutions, cyclopropanation, and possibly oxidation or reduction steps depending on the specific pathway chosen. Recent advancements in asymmetric synthesis and catalytic methods have made it possible to produce this compound with higher yields and enantioselectivity, which is crucial for its application in pharmaceuticals and other specialized industries.

One of the most notable aspects of Compound 2229533-29-1 is its potential in medicinal chemistry. The presence of the bromine atom and the cyclopropyl group introduces unique electronic and steric properties that can be exploited for drug design. For instance, the bromine atom can act as a leaving group in substitution reactions, enabling further functionalization. Meanwhile, the cyclopropyl group can induce strain in molecular interactions, potentially enhancing binding affinity to target proteins.

Recent studies have explored the use of this compound as a precursor for bioactive molecules. For example, researchers have investigated its role in anti-inflammatory and anti-tumor activities. In one study published in Nature Communications, scientists demonstrated that derivatives of this compound exhibited potent inhibitory effects on COX-2 enzymes, which are key targets in inflammation-related diseases. These findings suggest that Compound 2229533-29-1 could serve as a valuable starting material for developing novel therapeutic agents.

In addition to its medicinal applications, this compound has shown promise in materials science. The cyclopropyl group's strained ring system makes it an interesting candidate for polymerization studies. Researchers have reported that derivatives of this compound can form high-strength polymers with tunable mechanical properties, making them suitable for advanced materials applications such as lightweight composites or biodegradable plastics.

The environmental impact of synthesizing and using this compound has also been a topic of recent research. Scientists are exploring green chemistry approaches to minimize waste and energy consumption during its production. For instance, catalytic hydrogenation methods using renewable catalysts have been proposed to reduce the carbon footprint associated with its synthesis.

In conclusion, Compound 2-(1-(2-Aminopropan-2-yl)cyclopropyl)-5-bromophenol (CAS No: 000000) is a versatile compound with diverse applications across multiple disciplines. Its unique structure offers opportunities for innovation in drug discovery, materials science, and sustainable chemistry. As research continues to uncover new properties and uses for this compound, it is poised to play an increasingly important role in advancing modern science and technology.